4-Chloro-6-methoxy-7-(2-(2-methoxyethoxy)ethoxy)quinazoline

• Molecular Formula: C14H17ClN2O4
• Molecular Weight: 312.75 g/mol
• IUPAC Name: 4-chloro-6-methoxy-7-[2-(2-methoxyethoxy)ethoxy]quinazoline
• InChI: InChI=1S/C14H17ClN2O4/c1-18-3-4-20-5-6-21-13-8-11-10(7-12(13)19-2)14(15)17-9-16-11/h7-9H,3-6H2,1-2H3
• InChI Key: XOCYVGVYDMKJRM-UHFFFAOYSA-N
• Canonical SMILES: COCCOCCOC1=C(C=C2C(=C1)N=CN=C2Cl)OC

Description

4-Chloro-6-methoxy-7-(2-(2-methoxyethoxy)ethoxy)quinazoline is a useful research compound. Its molecular formula is C14H17ClN2O4 and its molecular weight is 312.75 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods I

Procedure details

A solution of 6-methoxy-7-(2-(2-methoxyethoxy)ethoxy)-3,4-dihydroquinazolin-4-one (930 mg, 3.16 mmol) in thionyl chloride (15 ml) and DMF (150 μl) was heated at 60° C. for 1.5 hours. The mixture was allowed to cool and the volatiles were removed by evaporation and by azeotroping with toluene. The residue was dissolved in methylene chloride and 5% aqueous sodium hydrogen carbonate solution was added until the aqueous layer was at pH8. The organic layer was separated, washed with brine, dried (MgSO4) and the solvent removed by evaporation. The residue was purified by flash chromatography eluting with ethyl acetate to give 4-chloro-6-methoxy-7-(2-(2-methoxyethoxy)ethoxy)quinazoline (863 mg, 87%).

Synthesis routes and methods II

Procedure details

A solution of 6-methoxy-7-(2-(2-methoxyethoxy)ethoxy)quinazolin-4-one (930 mg, 3.2 mmol) in thionyl chloride (15 ml) containing DMF (150 μl) was heated at 60° C. for 1.5 hours. The volatiles were removed by evaporation. The residue was dissolved in methylene chloride, the solution was cooled to 5° C. and adjusted to pH8 by the addition of 5% aqueous sodium hydrogen carbonate solution. The organic layer was separated, washed with brine, dried (MgSO4), filtered and the volatiles were removed under vacuum. The residue was purified by column chromatography eluting with ethyl acetate to give 4-chloro-6-methoxy-7-(2-(2-methoxyethoxy)ethoxy)quinazoline (863 mg, 87%).